Cas no 2115-98-2 ((5S,11bR)-10-hydroxy-2,9,11-trimethoxy-14-methyl-6,7-dihydro-5,11b-(epiminoethano)dibenzo[a,c][7]annulen-3(5H)-one)

• Product Name: (5S,11bR)-10-hydroxy-2,9,11-trimethoxy-14-methyl-6,7-dihydro-5,11b-(epiminoethano)dibenzo[a,c][7]annulen-3(5H)-one
• CAS No: 2115-98-2
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 1403263
• PubChem ID: 183438
• Update Time: 2025-04-20

(5S,11bR)-10-hydroxy-2,9,11-trimethoxy-14-methyl-6,7-dihydro-5,11b-(epiminoethano)dibenzo[a,c][7]annulen-3(5H)-one Chemical and Physical Properties

Names and Identifiers

• (5S,11bR)-10-hydroxy-2,9,11-trimethoxy-14-methyl-6,7-dihydro-5,11b-(epiminoethano)dibenzo[a,c][7]annulen-3(5H)-one
• Androcymbine
• (10R)-4-Hydroxy-3,5,14-trimethoxy-18-methyl-18-azatetracyclo[8.5.3.01,11.02,7]octadeca-2,4,6,11,14-pentaen-13-one
• B-Homomorphinan-7-one, 5,6,8,14-tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl-, (9alpha,13alpha)-
• 2115-98-2

• Inchi： 1S/C21H25NO5/c1-22-8-7-21-11-17(26-3)15(23)10-13(21)14(22)6-5-12-9-16(25-2)19(24)20(27-4)18(12)21/h9-11,14,24H,5-8H2,1-4H3/t14-,21+/m0/s1
• InChI Key： ABMMKLCVJJTPJD-LHSJRXKWSA-N
• SMILES： COC1C(=O)C=C2[C@]3(C4C(=CC(=C(C=4OC)O)OC)CC[C@@H]2N(C)CC3)C=1

Computed Properties

• Exact Mass: 371.173
• Monoisotopic Mass: 371.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2
• XLogP3: 1.493

Experimental Properties

• Density: 1.3
• Boiling Point: 597.1°C at 760 mmHg
• Flash Point: 314.9°C
• Refractive Index: 1.624

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Androcymbine alkaloids Androcymbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Androcymbine alkaloids